Cas no 1781621-53-1 (5-bromo-1H-indazole-4-carbaldehyde)

• Product Name: 5-bromo-1H-indazole-4-carbaldehyde
• CAS No: 1781621-53-1
• MF: C₈H₅BrN₂O
• MW: 225.042100667953
• MDL: MFCD28532713
• CID: 4615567
• Update Time: 2025-06-08

5-bromo-1H-indazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1H-indazole-4-carbaldehyde
• 5-Bromoindazole-4-carbaldehyde
• N13318

• MDL： MFCD28532713
• Inchi： 1S/C8H5BrN2O/c9-7-1-2-8-5(3-10-11-8)6(7)4-12/h1-4H,(H,10,11)
• InChI Key： AUTBNDOSEFBISV-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=NN2)C=1C=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• XLogP3: 1.7
• Topological Polar Surface Area: 45.8

Additional information on 5-bromo-1H-indazole-4-carbaldehyde

Introduction to 5-bromo-1H-indazole-4-carbaldehyde (CAS No. 1781621-53-1)

5-bromo-1H-indazole-4-carbaldehyde (CAS No. 1781621-53-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The chemical structure of 5-bromo-1H-indazole-4-carbaldehyde consists of an indazole core with a bromine substituent at the 5-position and an aldehyde group at the 4-position. The indazole scaffold is a well-known privileged structure in medicinal chemistry, often found in bioactive molecules due to its ability to interact with a wide range of biological targets. The presence of the bromine substituent and the aldehyde functional group adds further versatility to this compound, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of 5-bromo-1H-indazole-4-carbaldehyde in various biological contexts. One notable area of research is its role as a scaffold for the development of inhibitors targeting specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-bromo-1H-indazole-4-carbaldehyde exhibit potent inhibitory activity against protein kinases, which are key regulators of cellular signaling pathways involved in diseases such as cancer and inflammatory disorders.

In another study, researchers explored the use of 5-bromo-1H-indazole-4-carbaldehyde as a building block for the synthesis of small molecules with anti-inflammatory properties. The aldehyde group in this compound can be readily modified through various chemical reactions, such as reductive amination or condensation with other functional groups, to generate a diverse array of derivatives with enhanced biological activity. These derivatives have shown promising results in preclinical models of inflammation, suggesting their potential as therapeutic agents for conditions such as rheumatoid arthritis and multiple sclerosis.

The pharmacological properties of 5-bromo-1H-indazole-4-carbaldehyde have also been investigated in the context of neurodegenerative diseases. A recent study published in the Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. These findings suggest that 5-bromo-1H-indazole-4-carbaldehyde-based compounds could be valuable leads for the development of new treatments for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its potential therapeutic applications, 5-bromo-1H-indazole-4-carbaldehyde has also been studied for its utility as a probe molecule in chemical biology research. The unique structural features of this compound make it an excellent tool for investigating protein-protein interactions and other cellular processes. For example, researchers have used derivatives of 5-bromo-1H-indazole-4-carbaldehyde to identify novel binding partners for specific proteins, providing insights into their functional roles within cellular networks.

The synthetic accessibility of 5-bromo-1H-indazole-4-carbaldehyde is another factor contributing to its widespread use in research. Various synthetic routes have been developed to efficiently prepare this compound and its derivatives, allowing for rapid optimization and scale-up in both academic and industrial settings. These synthetic methods typically involve multi-step processes that include functional group manipulations and ring-forming reactions, ensuring high yields and purity levels suitable for further biological evaluation.

In conclusion, 5-bromo-1H-indazole-4-carbaldehyde (CAS No. 1781621-53-1) is a highly versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its synthetic accessibility and diverse biological activities, make it an attractive candidate for the development of novel therapeutic agents targeting a wide range of diseases. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the field.